Cas no 30414-96-1 (Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-)

• Product Name: Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-
• CAS No: 30414-96-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 2926861
• Update Time: 2025-06-13

Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-
• 1-(2-Hydroxy-4-((2-methylbut-3-yn-2-yl)oxy)phenyl)ethan-1-one

• Inchi： 1S/C13H14O3/c1-5-13(3,4)16-10-6-7-11(9(2)14)12(15)8-10/h1,6-8,15H,2-4H3
• InChI Key： FJZCPXYQCPFHIF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC(C)(C)C#C)C=C1O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-

Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]- and CAS No. 30414-96-1: A Comprehensive Overview

Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-, is a complex organic compound with a rich chemical structure that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by the chemical abstracts service number CAS No. 30414-96-1, belongs to a class of molecules that exhibit promising biological activities. The unique arrangement of functional groups in its molecular framework makes it a subject of intense study for potential therapeutic applications.

The molecular structure of Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-, features a central Ethanone backbone that is substituted with a phenolic group at the 2-position and an oxypropynyl group at the 4-position. This configuration imparts distinct chemical properties that make it an intriguing candidate for further investigation. The presence of both hydroxyl and alkyne functional groups enhances its reactivity, allowing for diverse chemical modifications that could tailor its biological activity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of bioisosteres in drug design. Ethanone derivatives have been explored as potential bioisosteres due to their ability to mimic the pharmacophoric properties of other drug molecules while offering improved pharmacokinetic profiles. The specific substitution pattern in Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-, makes it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The reactive sites within its structure allow for further functionalization, enabling chemists to design molecules with targeted biological activities. For instance, the hydroxyl group can be engaged in etherification or esterification reactions, while the alkyne functionality can undergo metal-catalyzed coupling reactions to introduce additional substituents.

Current research in the field of natural product-inspired drug discovery has shown that polyphenolic compounds derived from plant sources often exhibit significant biological activity. Ethanone derivatives share structural similarities with some of these natural products, suggesting that they may also possess therapeutic benefits. Studies have indicated that compounds with similar scaffolds can interact with various biological targets, including enzymes and receptors involved in metabolic pathways and inflammatory responses.

The synthesis of Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-, involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques such as transition metal catalysis has been instrumental in facilitating these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the propynyl group into the molecular framework efficiently.

In terms of biological activity, preliminary studies on Ethanone derivatives have revealed promising results in several areas. One notable finding is its potential role as an antioxidant agent. The presence of both hydroxyl and aromatic rings suggests that it can scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of chronic diseases where oxidative stress plays a significant role.

Additionally, research has explored the antimicrobial properties of compounds with similar structures. Ethanone derivatives have shown efficacy against various bacterial and fungal strains, making them candidates for developing new antimicrobial agents. The unique combination of functional groups in this molecule allows it to disrupt microbial cell membranes or inhibit key enzymatic pathways essential for microbial survival.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]-, is currently undergoing preclinical studies to evaluate its pharmacological profile. These studies aim to determine its affinity for biological targets, its metabolic stability, and its potential side effects. Such information is crucial for advancing this compound towards clinical trials and eventual therapeutic use.

The role of computational chemistry has become increasingly important in modern drug discovery processes. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets based on its three-dimensional structure. By leveraging these tools, scientists can identify optimal modifications to enhance the biological activity and selectivity of Ethanone derivatives.

In conclusion, Ethanone, 1-[4-[(1,1-dimethyl-2-propyn-1-yl)oxy]-2-hydroxyphenyl]- (CAS No. 30414-96-1), represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with applications ranging from antioxidant to antimicrobial treatments. As research continues to uncover new biological activities and synthetic strategies for this compound class, it is likely to play an increasingly important role in future drug development efforts.